1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium

• Molecular Formula: C15H30NO2+
• Molecular Weight: 256.40 g/mol
• IUPAC Name: 1-methyl-1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]piperidin-1-ium
• InChI: InChI=1S/C15H30NO2/c1-13(2)10-15(3)17-12-14(18-15)11-16(4)8-6-5-7-9-16/h13-14H,5-12H2,1-4H3/q+1
• InChI Key: LKFFEJQEUNZDOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(OCC(O1)C[N+]2(CCCCC2)C)C

Description

1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium is a complex organic compound with a unique structure that includes a piperidinium core and a dioxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium typically involves multiple steps. One common method includes the reaction of piperidine with a dioxolane derivative under controlled conditions. The reaction may require specific catalysts and solvents to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as distillation or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions may involve the use of reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Conditions may include the use of nucleophiles such as halides or amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while substitution reactions may result in various substituted derivatives.

Scientific Research Applications

1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium has several applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism by which 1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium exerts its effects involves interactions with specific molecular targets. These interactions may include binding to enzymes or receptors, leading to changes in biological pathways. The exact mechanism can vary depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-2-(1-methylethyl)cyclohexane
• Benzene, 1-methyl-2-propyl-
• Benzene, [2-methyl-1-(1-methylethyl)propyl]-

Uniqueness

1-Methyl-1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidinium is unique due to its specific structure, which includes both a piperidinium core and a dioxolane ring. This combination imparts distinct chemical and physical properties, making it valuable for various applications.